(3R,5R)-3-Methoxy-5-[(2-methylpropan-2-yl)oxy]piperidine;hydrochloride

• IUPAC Name: (3R,5R)-3-methoxy-5-[(2-methylpropan-2-yl)oxy]piperidine;hydrochloride
• InChI: InChI=1S/C10H21NO2.ClH/c1-10(2,3)13-9-5-8(12-4)6-11-7-9;/h8-9,11H,5-7H2,1-4H3;1H/t8-,9-;/m1./s1
• InChI Key: SRTUFIMSMYQRPQ-VTLYIQCISA-N
• Canonical SMILES: CC(C)(C)OC1CC(CNC1)OC.Cl
• Isomeric SMILES: CC(C)(C)O[C@@H]1C[C@H](CNC1)OC.Cl
• Molecular Formula: C10H22ClNO2
• Molecular Weight: 223.74 g/mol

Description

(3R,5R)-3-Methoxy-5-[(2-methylpropan-2-yl)oxy]piperidine;hydrochloride is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as MPHP or 3-MeO-2'-Oxo-PCE and belongs to the class of dissociative anesthetics.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of novel compounds often involves the manipulation of specific molecular structures to achieve desired chemical properties or biological activities. For instance, the preparation of dihydropyrazine derivatives and their subsequent transformation into dihydroxypiperazines demonstrates the potential of such chemical entities for further pharmacological exploration (Volodarskii, Grigor’eva, & Tikhonov, 1983). This process showcases the versatility of piperidine derivatives in synthesizing compounds with varying biological activities.

Pharmacological Evaluation

Pharmacological studies often assess the biological efficacy and receptor affinity of synthesized compounds. For instance, piperidine derivatives have been evaluated for their analgesic properties, revealing that certain modifications can significantly enhance their potency and selectivity (Lalinde, Moliterni, Wright, Spencer, Ossipov, Spaulding, & Rudo, 1990). Such research underscores the importance of structural modifications in developing highly effective pharmacological agents.

Enantioseparation and Structural Studies

The enantioseparation and detailed structural analysis of compounds are crucial for understanding their pharmacokinetics and pharmacodynamics. Studies involving the enantioseparation of racemic mixtures and subsequent pharmacological assessment can provide valuable insights into the stereochemical requirements for biological activity, as seen in the synthesis and evaluation of novel derivatives with potential α/β-blocker activity (Čižmáriková, Habala, Valentová, & Šmátralová, 2021).

Exploration of New Therapeutic Agents

The ongoing quest for new therapeutic agents involves the synthesis and evaluation of compounds with novel mechanisms of action. For example, the development of selective σ ligands based on the spiro[indane-1,4‘-piperidine] structure highlights the potential for creating compounds with specific receptor affinities, which could lead to new treatments for various neurological disorders (Tacke, Handmann, Bertermann, Burschka, Penka, & Seyfried, 2003).